N-(1-cyano-1,2-dimethylpropyl)-2-[3-(trifluoromethyl)piperidin-1-yl]propanamide

• IUPAC Name: N-(2-cyano-3-methylbutan-2-yl)-2-[3-(trifluoromethyl)piperidin-1-yl]propanamide
• InChI: InChI=1S/C15H24F3N3O/c1-10(2)14(4,9-19)20-13(22)11(3)21-7-5-6-12(8-21)15(16,17)18/h10-12H,5-8H2,1-4H3,(H,20,22)
• InChI Key: NWTLPPHVKCEPOC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C)(C#N)NC(=O)C(C)N1CCCC(C1)C(F)(F)F
• Molecular Formula: C15H24F3N3O
• Molecular Weight: 319.37 g/mol
• CAS No.: 1188294-48-5

Description

N-(1-cyano-1,2-dimethylpropyl)-2-[3-(trifluoromethyl)piperidin-1-yl]propanamide, also known as CP-122,721, is a potent and selective antagonist of the neuropeptide Y (NPY) Y5 receptor. It was first synthesized in the late 1990s as a potential treatment for obesity and other metabolic disorders.

Mechanism of Action

N-(1-cyano-1,2-dimethylpropyl)-2-[3-(trifluoromethyl)piperidin-1-yl]propanamide acts as a selective antagonist of the NPY Y5 receptor, which is primarily expressed in the central nervous system and plays a key role in the regulation of food intake and energy balance. By blocking the activity of this receptor, this compound reduces the effects of NPY on appetite and energy expenditure.
Biochemical and Physiological Effects
In animal studies, this compound has been shown to reduce food intake and body weight, increase energy expenditure, and improve glucose tolerance. It has also been found to have beneficial effects on lipid metabolism and insulin sensitivity.

Advantages and Limitations for Lab Experiments

One advantage of N-(1-cyano-1,2-dimethylpropyl)-2-[3-(trifluoromethyl)piperidin-1-yl]propanamide is its high selectivity for the NPY Y5 receptor, which allows for more precise targeting of this pathway in experimental models. However, its potency and specificity may also limit its usefulness in certain applications, as higher concentrations may be required to achieve the desired effects.

Future Directions

Future research on N-(1-cyano-1,2-dimethylpropyl)-2-[3-(trifluoromethyl)piperidin-1-yl]propanamide may focus on its potential as a therapeutic agent for obesity, diabetes, and other metabolic disorders. It may also be investigated for its effects on other physiological processes, such as inflammation and cardiovascular function. Additionally, further studies may be needed to better understand the pharmacokinetics and pharmacodynamics of this compound, as well as its potential interactions with other drugs and compounds.

Synthesis Methods

The synthesis of N-(1-cyano-1,2-dimethylpropyl)-2-[3-(trifluoromethyl)piperidin-1-yl]propanamide involves several steps, starting with the reaction of 1-cyano-1,2-dimethylpropylamine with 3-(trifluoromethyl)piperidine-1-carboxylic acid. The resulting intermediate is then treated with thionyl chloride to form the corresponding acid chloride, which is then reacted with 2-amino-2-methyl-1-propanol to yield the final product.

Scientific Research Applications

N-(1-cyano-1,2-dimethylpropyl)-2-[3-(trifluoromethyl)piperidin-1-yl]propanamide has been extensively studied for its potential therapeutic applications in the treatment of obesity, diabetes, and other metabolic disorders. It has also been investigated for its effects on feeding behavior, energy balance, and glucose homeostasis.